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Introduction

Elastase is a serine protease that degrades elastin, a critical protein responsible for the
elasticity and resilience of various tissues, including the skin.[1][2] Unregulated elastase activity
is implicated in the aging process and various pathological conditions, leading to a loss of skin
firmness and the formation of wrinkles.[1][2][3] Acetylarginyltryptophyl diphenylglycine, a
synthetic tetrapeptide also known by the trade name Relistase™, is designed to counteract
these effects by inhibiting elastase activity.[1][2][3][4] This application note provides a detailed
protocol for an in vitro fluorometric assay to quantify the inhibitory potential of
Acetylarginyltryptophyl diphenylglycine against neutrophil elastase.

Principle of the Assay

This protocol is based on a fluorometric method where neutrophil elastase hydrolyzes a non-
fluorescent substrate, resulting in the release of a highly fluorescent product.[5][6] In the
presence of an inhibitor like Acetylarginyltryptophyl diphenylglycine, the enzymatic activity
of elastase is reduced, leading to a decrease in the fluorescence signal. The extent of inhibition
is directly proportional to the concentration of the inhibitor.
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Materials and Reagents

e Human Neutrophil Elastase (HNE)

e Fluorogenic Substrate (e.g., MeOSuc-Ala-Ala-Pro-Val-AMC)
o Assay Buffer (e.g., 100 mM Tris-HCI, pH 8.0)

e Acetylarginyltryptophyl diphenylglycine (Test Compound)
o Positive Control Inhibitor (e.g., Sivelestat)

o Dimethyl Sulfoxide (DMSO)

o White or black 96-well microplate

o Fluorescence microplate reader (Excitation/Emission = 400/505 nm)

Experimental Workflow
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Preparation

Prepare Reagents:
- Assay Buffer

- Elastase Solution

- Substrate Solution

Prepare Test Compounds:
- Acetylarginyltryptophyl diphenylglycine
- Positive Control
- Vehicle Control
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Assay Setup
A 4
Add 25 pL of Test Compounds,
Controls, or Vehicle to Wells

l

Add 50 pL of Diluted Elastase
(except background controls)

Incubate for 5-30 min at 37°C
(Pre-incubation)
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Reaction & Measurement
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Add 25 pL of Substrate
Reaction Mix to all Wells
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Measure Fluorescence Kinetics

x/Em = 400/505 nm) for 30-60 min at 37°
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Data Analysis
Y

Calculate Percentage Inhibition
and IC50 Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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